Cas no 622800-16-2 (6-chloro-N-(5-chloro-2-methylphenyl)pyridine-3-sulfonamide)

• Product Name: 6-chloro-N-(5-chloro-2-methylphenyl)pyridine-3-sulfonamide
• CAS No: 622800-16-2
• MF: C₁₂H₁₀Cl₂N₂O₂S
• MW: 317.190999507904
• CID: 6051445
• PubChem ID: 4729844
• Update Time: 2025-06-08

6-chloro-N-(5-chloro-2-methylphenyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonamide, 6-chloro-N-(5-chloro-2-methylphenyl)-
• 6-chloro-N-(5-chloro-2-methylphenyl)pyridine-3-sulfonamide
• Z45712800
• EN300-16070789
• AB00758650-01
• 622800-16-2
• AKOS002728975

• Inchi： 1S/C12H10Cl2N2O2S/c1-8-2-3-9(13)6-11(8)16-19(17,18)10-4-5-12(14)15-7-10/h2-7,16H,1H3
• InChI Key： VRUNMAXARPEKOE-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1S(NC1=CC(Cl)=CC=C1C)(=O)=O

Computed Properties

• Exact Mass: 315.9840041g/mol
• Monoisotopic Mass: 315.9840041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.4Ų

Additional information on 6-chloro-N-(5-chloro-2-methylphenyl)pyridine-3-sulfonamide

6-Chloro-N-(5-Chloro-2-Methylphenyl)Pyridine-3-Sulfonamide: A Comprehensive Overview

6-Chloro-N-(5-Chloro-2-Methylphenyl)Pyridine-3-Sulfonamide, identified by the CAS registry number 622800-16-2, is a highly specialized organic compound with significant applications in various fields, particularly in pharmaceutical research and materials science. This compound has garnered attention due to its unique chemical structure and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of 6-Chloro-N-(5-Chloro-2-Methylphenyl)Pyridine-3-Sulfonamide comprises a pyridine ring substituted with a chlorine atom at the 6-position and a sulfonamide group attached at the 3-position. The sulfonamide group is further connected to a substituted phenyl ring, specifically a 5-chloro-2-methylphenyl group. This combination of functional groups imparts the compound with distinctive chemical properties, including high stability and potential bioavailability.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the pyridine ring in 6-Chloro-N-(5-Chloro-2-Methylphenyl)Pyridine-3-Sulfonamide adds another layer of complexity to its reactivity, making it a valuable molecule for exploring novel pharmacological pathways.

The synthesis of this compound involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling or nucleophilic aromatic substitution. Researchers have optimized these methods to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

In terms of physical properties, 6-Chloro-N-(5-Chloro-2-Methylphenyl)Pyridine-3-Sulfonamide exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents. Its stability under various conditions has been thoroughly investigated, with findings indicating that it remains stable under physiological conditions, making it an attractive candidate for drug delivery systems.

The biological activity of this compound has been explored in several contexts. In vitro assays have demonstrated its potential as an inhibitor of certain protein kinases, which are key targets in cancer therapy. Additionally, preliminary studies suggest that it may possess anti-inflammatory properties, opening avenues for its use in treating chronic inflammatory diseases.

Recent advancements in computational chemistry have enabled researchers to model the interaction of 6-Chloro-N-(5-Chloro-2-Methylphenyl)Pyridine-3-Sulfonamide with various biological targets at the molecular level. These simulations provide insights into its binding affinity and selectivity, guiding further optimization efforts to enhance its therapeutic potential.

In conclusion, CAS No 622800-16-2, or 6-Chloro-N-(5-Chloro-2-Methylphenyl)Pyridine-3-Sulfonamide, stands as a testament to the ongoing innovation in chemical synthesis and drug discovery. Its unique structure, coupled with promising biological activities, positions it as a key molecule for future research and development across multiple disciplines.